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Compound of Interest

Compound Name: 4-Butylbenzoyl! chloride

Cat. No.: B1330187

An In-depth Technical Guide to 4-Butylbenzoyl Chloride

This guide provides a comprehensive overview of 4-Butylbenzoyl chloride, focusing on its
chemical structure, physicochemical properties, and synthetic protocols. It is intended for
researchers, scientists, and professionals in the field of drug development and organic
synthesis.

Chemical Structure and Formula

4-Butylbenzoyl chloride is an acyl chloride derivative of benzene. The structure consists of a
benzoyl chloride core substituted with a butyl group at the para (position 4) of the benzene ring.

IUPAC Name: 4-butylbenzoyl chloride[1]

Molecular Formula: C11H13CIO[1][2][3]

Canonical SMILES: CCCCC1=CC=C(C=C1)C(=0)CI[1]

InChl: InChl=1S/C11H13ClO/c1-2-3-4-9-5-7-10(8-6-9)11(12)13/h5-8H,2-4H2,1H3[1][2]

InChlKey: OUOWCSJYDCPVDM-UHFFFAOY SA-N[1][2]

The compound is also known by several synonyms, including p-Butylbenzoyl chloride and 4-n-
Butylbenzoyl chloride.[1][2]
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Physicochemical Properties

The key quantitative data for 4-Butylbenzoyl chloride are summarized in the table below,
providing a clear reference for experimental design and evaluation.

Property Value Source
Molecular Weight 196.67 g/mol [1][3]
CAS Number 28788-62-7 [11[2]
Appearance Liquid

Density 1.051 g/mL at 25 °C

Boiling Point 155-156 °C at 22 mmHg

Refractive Index n20/D 1.5351

EC Number 249-224-2 [1]14]

Experimental Protocols
Synthesis of 4-Butylbenzoyl Chloride

4-Butylbenzoyl chloride is typically synthesized from its corresponding carboxylic acid, 4-
butylbenzoic acid. The conversion of a carboxylic acid to an acyl chloride is a standard
procedure in organic synthesis, commonly achieved by treatment with thionyl chloride (SOCIz2)
or oxalyl chloride.

General Protocol using Thionyl Chloride:
This protocol is a standard method for the preparation of acyl chlorides from carboxylic acids.

o Setup: A round-bottomed flask is equipped with a reflux condenser and a gas trap (to
neutralize the HCI and SOz byproducts).

» Reagents: 4-butylbenzoic acid is placed in the flask. An excess of thionyl chloride (typically
1.5 to 2.0 equivalents) is added, often with a catalytic amount of dimethylformamide (DMF).
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o Reaction: The mixture is gently heated to reflux (approximately 80 °C) and stirred. The
reaction progress can be monitored by the cessation of gas evolution (HCIl and SOz2).

o Workup: After the reaction is complete, the excess thionyl chloride is removed by distillation
under reduced pressure.

 Purification: The resulting crude 4-butylbenzoyl chloride is then purified by vacuum
distillation to yield the final product.

Synthesis Workflow

4-Butylbenzoic Acid

Thionyl Chloride (SOCI2)
(Reflux, cat. DMF)

Acylation Gas Evolution

4-Butylbenzoyl Chloride Byproducts (SOz, HCI)

Click to download full resolution via product page

Caption: Synthesis of 4-Butylbenzoyl Chloride from 4-Butylbenzoic Acid.

Application in Friedel-Crafts Acylation

4-Butylbenzoyl chloride is a valuable reagent in Friedel-Crafts acylation reactions to
introduce the 4-butylbenzoyl group onto an aromatic substrate. A related compound, 4-tert-
butylbenzoyl chloride, has been studied in AICIs promoted Friedel-Crafts acylation with
mesitylene.[5]

General Protocol for Friedel-Crafts Acylation:
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o Setup: A flask is charged with the aromatic substrate and a suitable solvent (e.g.,
dichloromethane or carbon disulfide) under an inert atmosphere (e.g., nitrogen or argon) and
cooled in an ice bath.

o Catalyst: A Lewis acid catalyst, typically aluminum chloride (AICI3), is added portion-wise to
the cooled solution.

o Acylation: 4-Butylbenzoyl chloride, dissolved in the same solvent, is added dropwise to the
stirred mixture.

o Reaction: The reaction is allowed to stir at low temperature and may be gradually warmed to
room temperature to ensure completion.

e Quenching: The reaction is carefully quenched by pouring it over crushed ice and acidifying
with dilute hydrochloric acid.

o Extraction and Purification: The organic layer is separated, washed, dried, and concentrated.
The final product is purified by chromatography or recrystallization.

Logical Flow of Friedel-Crafts Acylation

4-Butylbenzoyl Chloride Lewis Acid (AICIs) Activation . Acylation 4-Butyl-acylated Workup Quench
in Solvent Lyl e Campitor Aromatic Product (Ice / ag. HCI)

Click to download full resolution via product page

Caption: Logical workflow for a typical Friedel-Crafts acylation reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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